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Compound of Interest

Compound Name: Monohexyl Phthalate

Cat. No.: B122986

An in-depth guide to the environmental fate and transport of Monohexyl Phthalate (MHP),
prepared for researchers, scientists, and drug development professionals.

Introduction

Monohexyl Phthalate (MHP), with the chemical formula C14H1804, is @ monoester metabolite
of the plasticizer dihexyl phthalate (DHP) and other phthalate esters containing a hexyl group.
[1] While not produced in large quantities itself, its prevalence in the environment is primarily
due to the degradation of parent phthalate compounds used extensively in the manufacturing
of plastics, coatings, and various consumer products to enhance flexibility and durability.[1][2]
[3] Understanding the environmental fate and transport of MHP is crucial as it is an
intermediate in the degradation pathway of more complex phthalates and its toxicological
profile is of significant interest.[4][5][6][7] This document provides a comprehensive technical
overview of MHP's physicochemical properties, degradation pathways, mobility in various
environmental compartments, and the experimental methodologies used to study these
processes.

Physicochemical Properties of Monohexyl Phthalate

The environmental behavior of a chemical is fundamentally governed by its physicochemical
properties. These parameters determine its partitioning between air, water, soil, and biota. Key
properties for Monohexyl Phthalate are summarized below.
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Property Value Unit Reference
Identifier

CAS Number 24539-57-9 - [2]
Molecular Formula C14H1804 - [2][8]
Molecular Weight 250.29 g/mol [11[2][8]

Physical Properties

) Colorless to light
Physical State . - [2]
yellow liquid

Melting Point -45.7 °C 9]

Environmental

Partitioning
- Limited / Sparingly
Water Solubility - [2][10]
Soluble
Log Kow (Octanol-
Water Partition 4.2 (Computed) - [11]

Coefficient)

Environmental Fate of Monohexyl Phthalate

The fate of MHP in the environment is determined by a combination of transport and
transformation processes. The primary transformation processes are biodegradation,
hydrolysis, and photolysis.

Biodegradation

Biodegradation is considered the most significant removal pathway for phthalate esters and
their metabolites in the environment.[12][13][14] Microorganisms utilize esterases to hydrolyze
the ester bonds, initiating the degradation process.

o Aerobic Biodegradation: Under aerobic conditions, MHP is readily biodegradable. Studies on
mono-alkyl phthalate esters (MPES) in both marine and freshwater sediments have shown
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rapid degradation, with half-lives ranging from 16 to 39 hours at 22°C.[15] The process
begins with the hydrolysis of the remaining ester bond to form phthalic acid and hexanol.[1]
[16] Phthalic acid is then further metabolized by bacteria through dihydroxylation to
intermediates like protocatechuate, which subsequently enters central metabolic pathways
via ring cleavage.[16]

» Anaerobic Biodegradation: While aerobic degradation is primary, some phthalates have been
shown to degrade under anaerobic conditions, though typically at slower rates.[13][15]

Table 2: Biodegradation Half-Lives of Mono-Alkyl Phthalate Esters

) . Temperature Half-Life
Environment Condition Reference
(°C) (hours)
Marine Sediment  Aerobic 22 18+4t035+10 [15]
Freshwater ]
) Aerobic 22 16+2t039+6 [15]
Sediment

The biodegradation of a parent compound, Dihexyl Phthalate, into MHP and its subsequent
degradation is a key pathway.
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1. Sample Collection
(Water, Soil, Sediment)

2. Fortification
(Internal Standard)

3. Extraction
(e.g., QUEChERS with Acetonitrile)

4. Centrifugation

5. d-SPE Cleanup
(Remove Interferences)

6. Final Extract Preparation
(Solvent Exchange/Concentration)

7. Instrumental Analysis
(LC-MS/MS or GC-MS)

8. Data Processing
(Quantification & Reporting)

General Workflow for MHP Analysis in Environmental Samples
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1. Prepare Sediment-Water
Microcosms

2. Acclimate Systems
(Controlled Temperature/Lighting)

3. Spike with 14C-MHP

7. Determine Mass Balance
(MHP, Metabolites, 1*COz)

8. Kinetic Modeling
(Calculate DTso)

Experimental Workflow for Sediment Biodegradation Study (OECD 308)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [environmental fate and transport of Monohexyl
Phthalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122986#environmental-fate-and-transport-of-
monohexyl-phthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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